Cas no 851944-34-8 (N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide structure
851944-34-8 structure
Product Name:N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
CAS No:851944-34-8
MF:C15H13N3O2S
MW:299.347621679306
CID:5776326
PubChem ID:3679636
Update Time:2025-07-09

N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • F0636-0136
    • AKOS000432493
    • N-(3,4-dimethylphenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
    • N-(3,4-dimethylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • 851944-34-8
    • AB00670064-01
    • SCHEMBL18608370
    • 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(3,4-dimethylphenyl)-5-oxo-
    • N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
    • Inchi: 1S/C15H13N3O2S/c1-9-3-4-11(7-10(9)2)17-13(19)12-8-16-15-18(14(12)20)5-6-21-15/h3-8H,1-2H3,(H,17,19)
    • InChI Key: BGUOGCYENOXBHL-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC=C(C(NC1C=CC(C)=C(C)C=1)=O)C2=O

Computed Properties

  • Exact Mass: 299.07284784g/mol
  • Monoisotopic Mass: 299.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 11.73±0.70(Predicted)

N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0636-0136-2μmol
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0636-0136-5μmol
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0636-0136-10μmol
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0636-0136-1mg
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0636-0136-2mg
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0636-0136-3mg
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0636-0136-4mg
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0636-0136-5mg
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0636-0136-10mg
N-(3,4-dimethylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
851944-34-8 90%+
10mg
$79.0 2023-05-17

N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Related Literature

Additional information on N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 851944-34-8)

N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide, identified by its CAS number 851944-34-8, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the thiazolo[3,2-b]pyrimidine class, a scaffold known for its broad spectrum of biological activities. The structural features of this compound, particularly its aromatic ring system and nitrogen-rich heterocycles, make it a promising candidate for further investigation in drug discovery and development.

The< strong>3,4-dimethylphenyl substituent in the molecule contributes to its unique electronic and steric properties, which can influence its interactions with biological targets. This substitution pattern is often employed in medicinal chemistry to modulate binding affinity and selectivity. The presence of a< strong>5-oxo group and a< strong>6-carboxamide moiety further enhances the molecular diversity of this compound, potentially enabling it to engage with multiple pharmacological pathways.

In recent years, there has been growing interest in thiazolo[3,2-b]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of kinases, enzymes involved in cancer progression, and other targets relevant to inflammatory and infectious diseases. The< strong>N-(3,4-dimethylphenyl)-substituted derivative is no exception and has been the subject of several preclinical studies aimed at elucidating its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Thiazolo[3,2-b]pyrimidines have been reported to exhibit inhibitory activity against several kinases that are overexpressed in tumor cells. The< strong>5-oxo and< strong>6-carboxamide functional groups are thought to play a crucial role in mediating these interactions by forming hydrogen bonds and other non-covalent interactions with the active sites of target enzymes. Preclinical studies have suggested that N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide may selectively inhibit these kinases without significant toxicity to normal cells.

Beyond oncology, this compound has also shown potential in other therapeutic contexts. For instance, it has been investigated for its anti-inflammatory properties, where it may act by modulating the activity of key inflammatory cytokines and signaling pathways. Additionally, its structural similarity to known antimicrobial agents suggests that it could be developed into a novel treatment for infectious diseases caused by resistant pathogens.

The synthesis of N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as oxidation and amidation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

In conclusion, N-(3,4-dimethylphenyl)-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 851944-34-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for thiazolo[3,2-b]pyrimidine derivatives, this compound is poised to play a crucial role in the next generation of innovative treatments.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.